Cas no 19866-50-3 (2-Pentenoic acid, 3-methyl-, (E)-)

• Product Name: 2-Pentenoic acid, 3-methyl-, (E)-
• CAS No: 19866-50-3
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 1390167
• PubChem ID: 5473433
• Update Time: 2025-04-20

2-Pentenoic acid, 3-methyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 3-methyl-, (E)-
• 3-methylpent-2-enoic acid
• NSC3932
• 3-methylpent-2-enoicacid
• 19866-50-3
• EN300-98349
• Z2583321519
• (2E)-3-METHYLPENT-2-ENOIC ACID
• EN300-392634
• SCHEMBL265140
• (E)-3-methylpent-2-enoic acid
• (E)-3-Methyl-2-pentenoic acid
• G31181

• Inchi： 1S/C6H10O2/c1-3-5(2)4-6(7)8/h4H,3H2,1-2H3,(H,7,8)/b5-4+
• InChI Key： RSFQOQOSOMBPEJ-SNAWJCMRSA-N
• SMILES： OC(/C=C(\C)/CC)=O

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Methyl-branched fatty acids